Cas no 2229652-68-8 (4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine)

• Product Name: 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine
• CAS No: 2229652-68-8
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 6482968
• PubChem ID: 165784047
• Update Time: 2025-06-08

4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine
• EN300-1779247
• 4-[1-(2-methylpropyl)-1H-pyrazol-3-yl]but-3-en-2-amine
• 2229652-68-8

• Inchi： 1S/C11H19N3/c1-9(2)8-14-7-6-11(13-14)5-4-10(3)12/h4-7,9-10H,8,12H2,1-3H3/b5-4+
• InChI Key： XKQJEMHPYFGKST-SNAWJCMRSA-N
• SMILES： N1(C=CC(/C=C/C(C)N)=N1)CC(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine

Chemical Profile of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine (CAS No. 2229652-68-8)

4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number 2229652-68-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class of heterocyclic compounds, which are known for their diverse biological activities and utility in drug development. The presence of a butenylamine side chain and a tert-butyl substituent on the pyrazole ring imparts unique electronic and steric properties, making it a promising candidate for further investigation in synthetic chemistry and pharmacological applications.

The molecular structure of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine consists of a pyrazole core linked to a butenylamine moiety, with a (2-methylpropyl) group attached to the nitrogen atom of the pyrazole ring. This arrangement creates a molecule with potential for multiple interactions with biological targets, including enzymes and receptors. The butenylamine group is particularly interesting due to its ability to form hydrogen bonds and participate in π-stacking interactions, which are crucial for drug-receptor binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic potential. Pyrazole derivatives, in particular, have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. The compound 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine represents an advanced scaffold that combines the pharmacophoric elements of pyrazole and butenylamine, offering a unique chemical profile for drug discovery.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. The pyrazole ring in 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine is known to interact with the ATP-binding pockets of kinases, while the butenylamine group can provide additional binding interactions through hydrogen bonding or hydrophobic effects. This dual interaction mechanism suggests that this compound could be effective in inhibiting specific kinases involved in disease progression.

Recent studies have demonstrated the importance of structural modifications in enhancing the potency and selectivity of kinase inhibitors. The (2-methylpropyl) group in 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-amine contributes to steric hindrance around the binding site, which can improve selectivity by reducing off-target effects. This feature is particularly valuable in drug development, where minimizing side effects is essential for therapeutic success.

Furthermore, the butenylamine moiety has been shown to enhance solubility and bioavailability, which are critical factors for drug efficacy. Poor solubility can limit the absorption and distribution of a drug within the body, thereby reducing its therapeutic effect. By incorporating this group into the molecular structure, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbut-3-en-2-am ine may exhibit improved pharmacokinetic properties compared to simpler pyrazole derivatives.

The synthesis of 4 - 1 - ( 2 - methylprop yl ) - 1 H - p y ra z ol - 3 - yl b u t - 3 - e n - 2 - am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions to introduce the butenylamine group onto the pyrazole ring, followed by functional group transformations to achieve the desired final structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for complex heterocyclic compounds like this one.

In conclusion,4 - 1 - ( 2 - m eth y l prop y l ) - 1 H - p y ra z ol - 3 - yl b u t - 3 - e n - 2 - am ine ( C A S N o . 22 29652 -6 8 -8 ) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration as a kinase inhibitor or other therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.